Cas no 77-89-4 (Triethyl O-Acetylcitrate)

• Product Name: Triethyl O-Acetylcitrate
• CAS No: 77-89-4
• MF: C₁₄H₂₂O₈
• MW: 318.3197
• MDL: MFCD00049378
• CID: 34093
• PubChem ID: 24864221
• Update Time: 2025-05-24

Triethyl O-Acetylcitrate Chemical and Physical Properties

Names and Identifiers

• triethyl O-acetylcitrate
• ethyl acetylcitrate
• O-Acetylcitric acid triethyl ester
• Acetyl Triethyl Citrate
• ATEC
• Citroflex A-2
• Triethyl 2-acetoxypropane-1,2,3-tricarboxylate
• Triethyl 2-acetylcitrate
• triethyl 2-acetyloxypropane-1,2,3-tricarboxylate
• Triethyl O-Acetylcit
• Triethyl acetyl citrate
• 2,2,6,6-TetraMethyl-3,5-heptanedione
• 2-(Acetyloxy)-1,2,3-propanetricarboxylic acid triethyl ester
• Citroflex A 2
• Triethyl acetylcitrate
• Acetyltriethyl citrate
• Citric acid, acetyl triethyl ester
• 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, triethyl ester
• Triethyl citrate, acetate
• Triethyl citrate acetate
• Triethyl 2-acetoxy-1,2,3-propanetricarboxylate
• Triethylester kyseliny acetylcitronove
• Uniplex 82
• ACETYLTRIETHYL CITRATE [MART.]
• AKOS024464792
• Acetyltriethyl citrate, United States Pharmacopeia (USP) Reference Standard
• 3-03-00-01105 (Beilstein Handbook Reference)
• CITRIC ACID, O-ACETYLTRIETHYL ESTER
• 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, 1,2,3-triethyl ester
• CAS-77-89-4
• SR-01000944782-1
• Tricarballylic acid, .beta.-acetoxytributyl ester
• Triethyl 2-acetoxy-1,3-propanetricarboxylate
• Q27262956
• LS-14339
• DTXSID5044576
• E75747
• NCGC00256002-01
• SR-01000944782
• CHEMBL2105928
• CITRIC ACID, TRIETHYL ESTER, ACETATE
• NSC-3887
• ACETYLTRIETHYL CITRATE [USP-RS]
• Acetyltriethyl citrate [NF]
• 1,3-Propanetricarboxylic acid, 2-(acetyloxy)-, triethyl ester
• MFCD00049378
• DB-056267
• Tricarballylic acid, beta-acetoxytributyl ester
• NSC3887
• NS00003612
• 77-89-4
• AI3-03574
• Tox21_301483
• 2-(Acetyloxy)-1,2,3-propanetricarboxylic acid, triethyl ester
• WLN: 2OV1XVO2&OV1&1VO2
• Triethyl 2-(acetyloxy)-1,2,3-propanetricarboxylate #
• SCHEMBL42702
• DTXCID3024576
• CS-W009904
• 1,2,3-Propanetricarboxylic acid, 2-acetoxy-, triethyl ester
• 5WBR36T90E
• UNII-5WBR36T90E
• A0086
• EINECS 201-066-5
• NSC 3887
• Triethyl 2-acetylcitrate, Pharmaceutical Secondary Standard; Certified Reference Material
• acetyltriethylcitrate
• Triethylester kyseliny acetylcitronove [Czech]
• Triethyl 2-acetylcitrate, 99%
• BRN 1804947
• Triethyl O-Acetylcitrate

• MDL： MFCD00049378
• Inchi： 1S/C14H22O8/c1-5-19-11(16)8-14(22-10(4)15,13(18)21-7-3)9-12(17)20-6-2/h5-9H2,1-4H3
• InChI Key： WEAPVABOECTMGR-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])=O)C(C(=O)OC([H])([H])C([H])([H])[H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H]
• BRN： 1804947

Computed Properties

• Exact Mass: 318.13100
• Monoisotopic Mass: 318.131468
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: Colorless liquid. Odorless.
• Density: 1.136 g/mL at 25 °C(lit.)
• Melting Point: -42°C
• Boiling Point: 228-229 °C/100 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.439(lit.)
• PSA: 105.20000
• LogP: 0.75780
• Solubility: It is slightly soluble in water, and can be hydrolyzed by heating for a long time at a higher temperature, which increases the acidity and darkens the color.
• Sensitiveness: Easily hygroscopic
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Triethyl O-Acetylcitrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S23-S24/25
• RTECS：GE8225000
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Triethyl O-Acetylcitrate

Recent Advances in the Research and Applications of Triethyl O-Acetylcitrate (CAS: 77-89-4)

Triethyl O-Acetylcitrate (TEAC), with the CAS number 77-89-4, is a citrate ester derivative widely used in the pharmaceutical, food, and cosmetic industries as a plasticizer, solubilizer, and flavor enhancer. Recent studies have explored its potential applications in drug delivery systems, biocompatible materials, and as an excipient in pharmaceutical formulations. This research brief synthesizes the latest findings on TEAC, focusing on its chemical properties, biological interactions, and emerging applications in the chemical and biomedical fields.

A 2023 study published in the Journal of Pharmaceutical Sciences investigated the role of TEAC in enhancing the solubility and bioavailability of poorly water-soluble drugs. The research demonstrated that TEAC-based formulations significantly improved the dissolution rates of several hydrophobic active pharmaceutical ingredients (APIs), suggesting its utility in oral drug delivery systems. The study employed in vitro dissolution testing and molecular dynamics simulations to elucidate the mechanisms underlying TEAC's solubilizing effects.

In the realm of biomaterials, TEAC has gained attention for its biocompatibility and low toxicity. A recent Biomaterials Research article (2024) highlighted its use as a plasticizer in biodegradable polymer matrices for medical devices. The study reported that TEAC-incorporated poly(lactic-co-glycolic acid) (PLGA) films exhibited improved mechanical flexibility while maintaining favorable degradation profiles and cytocompatibility, making them suitable for tissue engineering applications.

From a safety perspective, regulatory agencies continue to evaluate TEAC's toxicological profile. The European Food Safety Authority (EFSA) released an updated assessment in 2023, reaffirming its safety as a food additive within established limits. However, new in vitro studies have suggested potential endocrine-disrupting effects at high concentrations, prompting calls for further investigation into its long-term biological impacts.

Emerging research directions include the exploration of TEAC in novel drug delivery systems, particularly in combination with other citrate esters to create tunable release profiles. Additionally, its potential as a green alternative to traditional phthalate plasticizers continues to drive innovation in sustainable material development. Future studies are expected to focus on structure-activity relationships to optimize its performance in various applications while minimizing any potential adverse effects.